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Compound of Interest

Compound Name: Angiotensin A

Cat. No.: B15597757 Get Quote

For Research Use Only
These application notes provide a detailed protocol for the quantitative determination of

Angiotensin II (Ang II) in serum, plasma, tissue homogenates, cell lysates, and cell culture

supernatants using a competitive enzyme-linked immunosorbent assay (ELISA) kit.

Principle of the Assay
This assay employs the competitive inhibition enzyme immunoassay technique.[1] A

monoclonal antibody specific for Angiotensin II has been pre-coated onto a microplate.[1] In

this method, Angiotensin II present in a sample competes with a fixed amount of biotin-labeled

Angiotensin II for sites on the pre-coated antibody.[2] During incubation, the unbound conjugate

is washed off. Subsequently, an avidin-conjugated Horseradish Peroxidase (HRP) is added to

each well and incubated.[1] The amount of bound HRP conjugate is inversely proportional to

the concentration of Angiotensin II in the sample.[1] After the addition of a substrate solution,

the intensity of the color developed is measured, which is inversely proportional to the

concentration of Angiotensin II in the sample.

Performance Characteristics
The performance characteristics of this Angiotensin II ELISA kit are summarized below. The

exact values may vary between different kit lots.
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Parameter Value

Detection Range 4.94 - 400 pg/mL[1]

Sensitivity Less than 1.75 pg/mL[1]

Specificity

High sensitivity and excellent specificity for

Angiotensin II. No significant cross-reactivity or

interference with analogues was observed.[1]

Intra-assay Precision CV% < 8%

Inter-assay Precision CV% < 10%

Typical Standard Curve Data

The following data is for reference only. A new standard curve should be generated for each set

of assays.

Concentration (pg/mL) Optical Density (OD)

400 Value

133.33 Value

44.44 Value

14.81 Value

4.94 Value

0 Value

Angiotensin II Signaling Pathway
Angiotensin II is the primary effector of the renin-angiotensin system and mediates its effects

by binding to specific receptors, primarily the Angiotensin II type 1 receptor (AT1R).[3][4] The

binding of Angiotensin II to AT1R initiates a cascade of intracellular signaling events that play a

crucial role in blood pressure regulation, cardiovascular remodeling, and inflammation.[3][4]

The major signaling pathways activated by Angiotensin II include G protein-dependent

pathways (Gq/11, G12/13, and Gi) and G protein-independent pathways involving β-arrestin.[3]
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These pathways lead to the activation of downstream effectors such as phospholipases,

protein kinases (e.g., MAPKs), and the generation of reactive oxygen species (ROS).[3][5][6][7]
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Renin-Angiotensin System

Target Cell

Angiotensinogen Renin Angiotensin I ACE Angiotensin II AT1 Receptor G Proteins
(Gq/11, G12/13, Gi)

Phospholipase C
(PLC)

ROS Production

IP3 & DAG

Protein Kinase C
(PKC)

Ca2+ Release

MAPK Signaling

Physiological Effects
(Vasoconstriction, etc.)
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Start

Prepare Reagents,
Samples, and Standards

Add 50µL of Standard or
Sample to each well

Immediately add 50µL of
Detection Reagent A

Incubate for 1 hour at 37°C

Aspirate and Wash 3 times

Add 100µL of Detection Reagent B

Incubate for 30 minutes at 37°C

Aspirate and Wash 5 times

Add 90µL of Substrate Solution

Incubate for 10-20 minutes at 37°C

Add 50µL of Stop Solution

Read absorbance at 450 nm

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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